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Compound of Interest

Compound Name:
tert-Butyl N-(6-

hydroxyhexyl)carbamate

Cat. No.: B028197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl N-(6-hydroxyhexyl)carbamate is a bifunctional molecule increasingly utilized in

pharmaceutical and medicinal chemistry. Its structure, featuring a hydroxyl group and a Boc-

protected amine connected by a hexyl spacer, makes it a valuable linker for conjugating

molecules, modifying surfaces, and synthesizing more complex chemical entities.

Understanding its solubility in various organic solvents is paramount for its effective use in

synthesis, purification, and formulation development. Poor solubility can lead to challenges in

reaction kinetics, product yield, and the overall efficiency of drug development processes.

This technical guide provides a comprehensive overview of the solubility characteristics of tert-
Butyl N-(6-hydroxyhexyl)carbamate. While extensive quantitative solubility data in a wide

range of organic solvents is not readily available in published literature, this guide furnishes

detailed experimental protocols for researchers to determine these values under their specific

laboratory conditions.

Physicochemical Properties
A summary of the key physicochemical properties of tert-Butyl N-(6-hydroxyhexyl)carbamate
is provided below. These properties offer initial insights into its expected solubility behavior.
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Property Value Reference

Molecular Formula C₁₁H₂₃NO₃ [1]

Molecular Weight 217.31 g/mol [1]

Appearance
Light Yellow Oil or White to

Almost white powder to lump
[2][3]

Boiling Point 333.8 °C at 760 mmHg [4]

Melting Point 36.0 to 42.0 °C [3]

Predicted logP 1.7 [1]

Quantitative Solubility Data
The precise solubility of tert-Butyl N-(6-hydroxyhexyl)carbamate in various organic solvents

must be determined experimentally. The following table serves as a template for recording

these empirical data. Researchers are encouraged to populate this table using the

experimental protocols detailed in Section 4.0.
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Solvent
Chemical
Formula

Polarity Index
Solubility at
25°C (mg/mL)

Notes

Dichloromethane

(DCM)
CH₂Cl₂ 3.1 To be determined

Expected to be a

good solvent.

Chloroform CHCl₃ 4.1 To be determined
Expected to be a

good solvent.

Methanol

(MeOH)
CH₃OH 5.1 To be determined

Expected to be a

good solvent.

Ethanol (EtOH) C₂H₅OH 4.3 To be determined

Isopropanol (IPA) C₃H₈O 3.9 To be determined

Acetonitrile

(ACN)
C₂H₃N 5.8 To be determined

N,N-

Dimethylformami

de (DMF)

C₃H₇NO 6.4 To be determined

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 7.2 To be determined

A good solvent

for many organic

compounds.

Tetrahydrofuran

(THF)
C₄H₈O 4.0 To be determined

Ethyl Acetate

(EtOAc)
C₄H₈O₂ 4.4 To be determined

Toluene C₇H₈ 2.4 To be determined

Hexane C₆H₁₄ 0.1 To be determined
Expected to be a

poor solvent.

Water H₂O 10.2 To be determined
Expected to have

low solubility.

Experimental Protocols for Solubility Determination
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The following protocols provide standardized methods for determining the solubility of tert-
Butyl N-(6-hydroxyhexyl)carbamate.

Qualitative Solubility Assessment
This method offers a rapid evaluation of solubility in a variety of solvents.

Materials:

tert-Butyl N-(6-hydroxyhexyl)carbamate

A selection of organic solvents (see table above)

Small test tubes or vials (e.g., 1.5 mL)

Vortex mixer

Pipettes

Procedure:

Place a small, accurately weighed amount (e.g., 1-5 mg) of tert-Butyl N-(6-
hydroxyhexyl)carbamate into a test tube.

Add a small, measured volume of the selected solvent (e.g., 100 µL) to the test tube.

Vortex the mixture vigorously for 1-2 minutes.

Visually inspect the solution. If the solid has completely dissolved, the compound is

considered soluble at that concentration.

If the solid has not completely dissolved, add another measured volume of the solvent and

repeat the vortexing and observation steps.

Continue adding the solvent in a stepwise manner until the solid dissolves completely or a

large volume of solvent has been added, indicating low solubility.

Record the observations as "freely soluble," "soluble," "sparingly soluble," or "insoluble."
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Quantitative Solubility Determination (Equilibrium
Method)
This method determines the equilibrium solubility of the compound in a given solvent.

Materials:

tert-Butyl N-(6-hydroxyhexyl)carbamate

A selection of organic solvents

Scintillation vials or other suitable sealed containers

Orbital shaker or rotator

Temperature-controlled environment (e.g., incubator or water bath)

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Add an excess amount of tert-Butyl N-(6-hydroxyhexyl)carbamate to a vial containing a

known volume of the selected solvent. The amount should be sufficient to ensure that

undissolved solid remains after equilibration.

Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C).

Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

After equilibration, allow the vials to stand undisturbed for a short period to allow the

undissolved solid to settle.
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Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe

filter to remove all undissolved solids.

Dilute the filtered supernatant with a known volume of an appropriate solvent to a

concentration within the linear range of the analytical method.

Quantify the concentration of tert-Butyl N-(6-hydroxyhexyl)carbamate in the diluted

sample using a pre-calibrated HPLC or UV-Vis spectrophotometer.

Calculate the original solubility in mg/mL using the measured concentration and the dilution

factor.

Visualizations
The following diagrams illustrate key workflows and concepts related to the solubility of tert-
Butyl N-(6-hydroxyhexyl)carbamate.
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Experimental Workflow for Quantitative Solubility Determination

Sample Preparation

Equilibration

Analysis
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Calculate solubility
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Caption: Workflow for quantitative solubility determination.
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Factors Influencing Solubility

Solute Properties Solvent Properties External Conditions

Solubility of tert-Butyl
N-(6-hydroxyhexyl)carbamate

Polarity (OH, carbamate) Molecular Weight Melting Point Polarity Hydrogen Bonding
(Donor/Acceptor) Temperature Pressure
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Caption: Key factors influencing solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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